Cas no 39076-02-3 (methyl butan-2-ylcarbamate)

• Product name: methyl butan-2-ylcarbamate
• CAS No: 39076-02-3
• MF: C₆H₁₃NO₂
• MW: 131.17292
• CID: 1505314
• PubChem ID: 38214

methyl butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• methyl butan-2-ylcarbamate
• carbamic acid, N-(1-methylpropyl)-, methyl ester
• Methyl sec-butylcarbamate
• methyl N-butan-2-ylcarbamate
• DTXSID70959894
• 39076-02-3
• G28085
• Methyl hydrogen butan-2-ylcarbonimidate
• OZXBLDXVIIDKNA-UHFFFAOYSA-N
• SCHEMBL8369048
• N-carbomethoxy-2-aminobutane
• METHYL N-(BUTAN-2-YL)CARBAMATE
• AKOS003799016

• Inchi： InChI=1S/C6H13NO2/c1-4-5(2)7-6(8)9-3/h5H,4H2,1-3H3,(H,7,8)
• InChI Key： OZXBLDXVIIDKNA-UHFFFAOYSA-N
• SMILES： CCC(C)NC(=O)OC

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 0.935
• Boiling Point: 183.8°C at 760 mmHg
• Flash Point: 65°C
• Refractive Index: 1.415
• PSA: 38.33